Cas no 1261170-82-4 (1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3)
1261170-82-4 structure
Product Name:1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3
CAS No:1261170-82-4
MF:C2H3N3
MW:74.0308563709259
CID:1004299
PubChem ID:53442264
Update Time:2025-04-20
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 Chemical and Physical Properties
Names and Identifiers
-
- Triazole-[13C2,15N2]
- 1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3
- HY-Y0219S
- 1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 (ACI)
- NSC 83128-13C2,15N3
- 1261170-82-4
- (3,5-13C2,1,2,4-15N3)1H-1,2,4-triazole
- 1H-1,2,4-Triazole-Ring Parent
- Triazole-[13C2,15N3]
- CS-0343627
-
- Inchi: 1S/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5)/i1+1,2+1,3+1,4+1,5+1
- InChI Key: NSPMIYGKQJPBQR-CVMUNTFWSA-N
- SMILES: [15NH]1[13CH]=[15N][13CH]=[15N]1
Computed Properties
- Exact Mass: 74.03051146g/mol
- Monoisotopic Mass: 74.03051146g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 28.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 41.6Ų
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T767412-1mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 |
1261170-82-4 | 1mg |
$ 430.00 | 2022-06-02 | ||
| TRC | T767412-10mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 |
1261170-82-4 | 10mg |
$ 3400.00 | 2022-06-02 | ||
| TRC | T767412-100mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 |
1261170-82-4 | 100mg |
$ 8895.00 | 2022-06-02 | ||
| TRC | T767412-0.5mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 |
1261170-82-4 | 0.5mg |
$ 120.00 | 2023-02-03 | ||
| TRC | T767412-2.5mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 |
1261170-82-4 | 2.5mg |
$603.00 | 2023-05-17 | ||
| TRC | T767412-5mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 |
1261170-82-4 | 5mg |
$1103.00 | 2023-05-17 | ||
| TRC | T767412-.5mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 |
1261170-82-4 | 5mg |
$138.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473056-1 mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3, |
1261170-82-4 | 1mg |
¥5,641.00 | 2023-07-11 | ||
| TRC | T767412-25mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 |
1261170-82-4 | 25mg |
$ 4500.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473056-1mg |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3, |
1261170-82-4 | 1mg |
¥5641.00 | 2023-09-05 |
1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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